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Compound of Interest

Compound Name: VU0285683

Cat. No.: B1684056 Get Quote

Essential Safety and Handling Guide for VU0285683
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of VU0285683. In the absence of a specific Safety Data Sheet (SDS) for VU0285683, the

following guidance is based on the safety profiles of its constituent chemical moieties: pyridine,

oxadiazole, and fluorinated benzonitrile. It is imperative to handle this compound with caution in

a controlled laboratory environment.

Hazard Assessment
VU0285683, with the chemical name 3-Fluoro-5-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]-

benzonitrile, should be treated as a potentially hazardous substance. The chemical structure

suggests potential for toxicity if ingested, inhaled, or absorbed through the skin.

Pyridine moiety: Pyridine and its derivatives are known to be harmful if swallowed, in contact

with skin, or if inhaled.[1][2] They can cause skin and eye irritation, and repeated exposure

may lead to organ damage.[2]

Benzonitrile moiety: Benzonitrile can cause irritation to the skin, eyes, and respiratory

system.[3]

Fluorinated Aromatic Compounds: Organofluorine compounds can be persistent in the

environment and may have toxic effects.[4][5]
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory to minimize exposure. The following table

summarizes the recommended PPE for various laboratory operations involving VU0285683.

Operation
Engineering
Controls

Hand
Protection

Eye/Face
Protection

Respiratory
Protection

Body
Protection

Weighing and

Aliquoting

(Solid)

Chemical

fume hood or

ventilated

balance

enclosure

Double nitrile

or neoprene

gloves

Safety

glasses with

side shields

or chemical

splash

goggles

NIOSH-

approved

respirator

(N95 or

higher) if dust

can be

generated

Full-coverage

lab coat

Solution

Preparation

Chemical

fume hood

Double nitrile

or neoprene

gloves

Chemical

splash

goggles and

face shield

NIOSH-

approved

respirator

with organic

vapor

cartridges

Chemical-

resistant lab

coat or apron

In-vivo/In-

vitro

Experiments

Biosafety

cabinet or

chemical

fume hood

Double nitrile

or neoprene

gloves

Safety

glasses with

side shields

As required

by risk

assessment

Lab coat

Operational Plan for Safe Handling
Strict adherence to the following operational protocols is essential for minimizing risks.

1. Pre-Experiment Preparation:

Ensure a calibrated and certified chemical fume hood is available and operational.[1]

Assemble all necessary PPE and confirm it is in good condition.

Prepare all required equipment and reagents before handling the compound.
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2. Handling Procedures:

Always handle VU0285683 within a chemical fume hood to minimize inhalation exposure.[1]

Use non-sparking tools and avoid creating dust.

Keep containers tightly closed when not in use.[1]

3. Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[6]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[6]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[6]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
Proper disposal of VU0285683 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

All waste containing VU0285683, including unused product and contaminated materials

(e.g., gloves, pipette tips, and glassware), must be collected in a designated, properly

labeled, and sealed hazardous waste container.

Due to the presence of a halogen (fluorine), this waste should be segregated as halogenated

organic waste.[7]

Disposal Method:
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Dispose of the chemical waste through a licensed and certified hazardous waste disposal

facility.[7]

Do not dispose of VU0285683 down the drain or in regular trash.[7]

Visual Guidance
Experimental Workflow: Safe Handling of VU0285683
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Experimental Workflow: Safe Handling of VU0285683
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Caption: A flowchart outlining the key steps for the safe handling of VU0285683.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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